Ethyl 2-acetyl-6-methyl-5-heptenoate

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: ethyl 2-acetyl-6-methylhept-5-enoate
• InChI: InChI=1S/C12H20O3/c1-5-15-12(14)11(10(4)13)8-6-7-9(2)3/h7,11H,5-6,8H2,1-4H3
• InChI Key: SFSRTJMCPONCCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC=C(C)C)C(=O)C

Description

Ethyl 2-acetyl-6-methyl-5-heptenoate is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride was added portionwise to a stirred solution of ethyl acetoacetate (0.1 mole, 13.0 g) in 300 ml THF. The solution was stirred for 30 minutes. 5-Bromo-2-methyl-2-pentene (0.11 moles, 17.9 g) was added dropwise over 30 minutes. The solution stirred at room temperature for 40 hours. The solution was concentrated in vacuo. Ethyl acetate and water were added. The organic phase was dried over sodium sulfate and concentrated. The product was purified by HPLC over silica gel eluted with a gradient of 0-40% ethyl acetate in hexane to yield 4.5 g of ethyl 2-acetyl-6-methyl-5-heptenoate.